2-Iodo-5-(trifluoromethyl)benzoic acid
Cat. No. B079490
M. Wt: 316.02 g/mol
InChI Key: NRBYTEOMUOSDNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07781426B2
Procedure details
Borane-THF (11.0M solution in THF; 94 mL; 94 mmol) was added to a stirred solution of 2-iodo-5-(trifluoromethyl)benzoic acid (Intermediate 9, 2.97 g; 9.4 mmol) in THF (300 mL) at 0° C. under N2. The reaction was heated at reflux for 90 min and then carefully quenched with 6N HCl until no further gas evolution. The reaction was diluted with H2O (250 mL) and extracted with EtOAc (3×250 mL). The combined extracts were washed with brine (300 mL), dried over MgSO4, filtered, and concentrated in vacuo. The crude material was purified by flash chromatography on silica gel (0-25% EtOAc/hexanes gradient) to afford [2-iodo-5-(trifluoromethyl)phenyl]methanol as a white solid. LCMS=285.0 (M−17)+. 1H NMR (CDCl3, 500 MHz): δ 7.97 (d, J=8.3 Hz, 1 H), 7.79 (s, 1 H), 7.28 (d, J=8.4 Hz, 1 H), 4.75 (s, 2 H).
Identifiers
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REACTION_CXSMILES
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B.C1COCC1.[I:7][C:8]1[CH:16]=[CH:15][C:14]([C:17]([F:20])([F:19])[F:18])=[CH:13][C:9]=1[C:10](O)=[O:11]>C1COCC1>[I:7][C:8]1[CH:16]=[CH:15][C:14]([C:17]([F:19])([F:20])[F:18])=[CH:13][C:9]=1[CH2:10][OH:11] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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94 mL
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Type
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reactant
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Smiles
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B.C1CCOC1
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Name
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Quantity
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2.97 g
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Type
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reactant
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Smiles
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IC1=C(C(=O)O)C=C(C=C1)C(F)(F)F
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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IC1=C(C(=O)O)C=C(C=C1)C(F)(F)F
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 90 min
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Duration
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90 min
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CUSTOM
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Type
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CUSTOM
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Details
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carefully quenched with 6N HCl until no further gas evolution
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ADDITION
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Type
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ADDITION
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Details
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The reaction was diluted with H2O (250 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×250 mL)
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with brine (300 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The crude material was purified by flash chromatography on silica gel (0-25% EtOAc/hexanes gradient)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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IC1=C(C=C(C=C1)C(F)(F)F)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
